10-methoxy-2-methyl-3-(3-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione
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Description
10-methoxy-2-methyl-3-(3-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione is a useful research compound. Its molecular formula is C19H20N2O2S and its molecular weight is 340.44. The purity is usually 95%.
BenchChem offers high-quality 10-methoxy-2-methyl-3-(3-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-methoxy-2-methyl-3-(3-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Chemical Transformations
Transformation of Methanobenzoxadiazocines
Compounds similar to the one have been observed to undergo isomerization and deacetylation under specific conditions, revealing interesting chemical behaviors and transformation potentials (Sedova, Krivopalov, & Shkurko, 2017).
Structural Characterization of Analogues
Structural features of similar compounds have been analyzed using X-ray diffraction and theoretical methods, providing insights into the molecular structure and electronic properties (Gumus et al., 2018).
Synthesis and Derivatives
Synthesis of Related Compounds
Studies have focused on the synthesis of benzomorphan and related compounds, offering pathways for creating derivatives of the given chemical (Kametani et al., 1971).
Phosphodiesterase Inhibitors
Derivatives of related compounds have been synthesized and evaluated for their inhibitory activities, suggesting potential pharmacological applications (Takase et al., 1994).
Molecular Studies and Applications
Molecular Docking and Antifungal Evaluation
Some derivatives have been evaluated for their antifungal activity and molecular docking properties, indicating their potential in medicinal chemistry (Nimbalkar et al., 2016).
Antibacterial and Enzyme Inhibition Study
Hydrazone derivatives of related compounds have been studied for their antibacterial and lipoxygenase enzyme inhibition activities, showing potential for drug development (Rasool et al., 2015).
Naphthyridine Derivative for Melanoma Treatment
Research has identified that a naphthyridine derivative, similar in structure, induces necroptosis and apoptosis in human melanoma cells, highlighting its significance in cancer treatment (Kong et al., 2018).
properties
IUPAC Name |
6-methoxy-9-methyl-10-(3-methylphenyl)-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-12-6-4-7-13(10-12)21-18(24)20-15-11-19(21,2)23-17-14(15)8-5-9-16(17)22-3/h4-10,15H,11H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPFUQUAFYBCQNR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=S)NC3CC2(OC4=C3C=CC=C4OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.